Cas no 2649083-56-5 (1-bromo-3-fluoro-5-(isocyanatomethyl)benzene)

• Product Name: 1-bromo-3-fluoro-5-(isocyanatomethyl)benzene
• CAS No: 2649083-56-5
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• CID: 5922604
• PubChem ID: 117331803
• Update Time: 2025-06-09

1-bromo-3-fluoro-5-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-fluoro-5-(isocyanatomethyl)benzene
• EN300-1915012
• 2649083-56-5

• Inchi： 1S/C8H5BrFNO/c9-7-1-6(4-11-5-12)2-8(10)3-7/h1-3H,4H2
• InChI Key： MKZSSTIFIHGEQY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CN=C=O)F

Computed Properties

• Exact Mass: 228.95385g/mol
• Monoisotopic Mass: 228.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-bromo-3-fluoro-5-(isocyanatomethyl)benzene

Comprehensive Overview of 1-bromo-3-fluoro-5-(isocyanatomethyl)benzene (CAS No. 2649083-56-5)

1-bromo-3-fluoro-5-(isocyanatomethyl)benzene (CAS No. 2649083-56-5) is a specialized aromatic compound that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique bromo, fluoro, and isocyanatomethyl functional groups, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, combining halogen and isocyanate moieties, enables precise reactivity in cross-coupling reactions, making it invaluable for constructing complex molecular architectures.

The growing demand for halogenated benzene derivatives in drug discovery and material science has positioned 1-bromo-3-fluoro-5-(isocyanatomethyl)benzene as a critical building block. Researchers frequently explore its applications in click chemistry and suFEx (Sulfur Fluoride Exchange) reactions, which are pivotal for developing next-generation therapeutics and polymers. Its fluorine substituent enhances metabolic stability in drug candidates, while the isocyanate group facilitates covalent bonding with nucleophiles, a feature leveraged in targeted drug delivery systems.

In the context of sustainability, 2649083-56-5 aligns with the industry's shift toward green chemistry principles. Its efficient synthesis routes minimize waste, addressing concerns about environmental impact—a topic highly searched in academic and industrial forums. Recent studies highlight its role in metal-free catalysis and photocatalysis, reflecting the compound's adaptability to eco-friendly methodologies. This resonates with trending searches like "sustainable halogenation methods" and "non-toxic isocyanate alternatives."

From a commercial perspective, 1-bromo-3-fluoro-5-(isocyanatomethyl)benzene is often referenced in patents related to OLED materials and bioconjugation techniques. Its ability to modify electronic properties makes it a candidate for organic semiconductors, a field experiencing exponential growth due to demand for flexible electronics. Analytical techniques such as HPLC and NMR are routinely employed to ensure high purity, a critical factor for end-users seeking reproducibility in sensitive applications.

Safety and handling protocols for CAS No. 2649083-56-5 emphasize standard laboratory practices, given its reactive functional groups. While not classified as hazardous under normal conditions, proper storage in anhydrous environments is recommended to preserve its stability. This practical insight addresses frequently asked questions like "storage conditions for isocyanate compounds" and "handling bromo-fluoro aromatics."

In summary, 1-bromo-3-fluoro-5-(isocyanatomethyl)benzene exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced material synthesis—underscore its relevance in addressing contemporary scientific challenges. As research continues to uncover new uses, this compound remains a focal point for industries prioritizing precision, sustainability, and performance.